Cas no 52505-44-9 (methyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate)

Methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate is a heterocyclic compound featuring a fused thienopyridine core with functional carboxylate and amino groups. Its structural framework makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing biologically active molecules. The presence of both electron-donating (amino) and electron-withdrawing (ester) substituents enhances its reactivity in nucleophilic and electrophilic transformations. The methyl groups at the 4- and 6-positions contribute to steric stability, improving selectivity in derivatization reactions. This compound is commonly utilized in medicinal chemistry for constructing pharmacophores with potential applications in drug discovery. Its well-defined reactivity profile and synthetic versatility make it a practical choice for targeted organic synthesis.

methyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate structure

52505-44-9 structure

Product Name:methyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate

CAS No:52505-44-9

MF:C₁₁H₁₂N₂O₂S

MW:236.290181159973

MDL:MFCD00453376

CID:1577759

PubChem ID:753694

Update Time:2025-05-28

methyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
- CHEBI:121855
- SMR000281715
- MFCD00453376
- VU0012362-4
- SR-01000508691
- 3-Amino-4,6-dimethyl-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester
- AG-205/03751006
- 5278-19-3
- WAY-298289
- 52505-44-9
- MLS000711948
- methyl3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
- DTXSID70967237
- F3253-0019
- AB00078817-01
- BDBM50512257
- SCHEMBL19769197
- 3-amino-4,6-dimethyl-2-thieno[2,3-b]pyridinecarboxylic acid methyl ester
- CCA50544
- HMS1675K20
- Z51406231
- G63201
- STK788789
- HMS2643D23
- CHEMBL1421830
- SR-01000508691-1
- UPCMLD0ENAT5752253:001
- Q27210451
- 11N-515S
- EN300-6509674
- AKOS000275765
- CS-0117760
- methyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate
- MDL： MFCD00453376
- Inchi： 1S/C11H12N2O2S/c1-5-4-6(2)13-10-7(5)8(12)9(16-10)11(14)15-3/h4H,12H2,1-3H3
- InChI Key： ZMZJLJJFYBUPKH-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=C(C2C1=NC(C)=CC=2C)N

Computed Properties

Exact Mass: 236.06206
Monoisotopic Mass: 236.06194880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 93.4Å²

Experimental Properties

PSA: 65.21

methyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M289460-10mg	Methyl 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate	52505-44-9		10mg	$ 50.00	2022-06-04
TRC	M289460-50mg	Methyl 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate	52505-44-9		50mg	$ 95.00	2022-06-04
TRC	M289460-100mg	Methyl 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate	52505-44-9		100mg	$ 160.00	2022-06-04
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